Cas no 1323367-45-8 (N-(4-hydroxyphenyl)-N-methanesulfonylmethanesulfonamide)

• Product Name: N-(4-hydroxyphenyl)-N-methanesulfonylmethanesulfonamide
• CAS No: 1323367-45-8
• MF: C₈H₁₁NO₅S₂
• MW: 265.306639909744
• CID: 5530433
• Update Time: 2025-10-31

N-(4-hydroxyphenyl)-N-methanesulfonylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-(4-hydroxyphenyl)-N-(methylsulfonyl)-
• N-(4-hydroxyphenyl)-N-methanesulfonylmethanesulfonamide

• Inchi： 1S/C8H11NO5S2/c1-15(11,12)9(16(2,13)14)7-3-5-8(10)6-4-7/h3-6,10H,1-2H3
• InChI Key： SIUZLSPYLWSIST-UHFFFAOYSA-N
• SMILES： CS(N(C1=CC=C(O)C=C1)S(C)(=O)=O)(=O)=O

Experimental Properties

• Density: 1.579±0.06 g/cm3(Predicted)
• Boiling Point: 478.6±47.0 °C(Predicted)
• pka: 8.85±0.26(Predicted)

Additional information on N-(4-hydroxyphenyl)-N-methanesulfonylmethanesulfonamide

Recent Advances in the Study of N-(4-hydroxyphenyl)-N-methanesulfonylmethanesulfonamide (CAS: 1323367-45-8)

N-(4-hydroxyphenyl)-N-methanesulfonylmethanesulfonamide (CAS: 1323367-45-8) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly due to its unique chemical properties and biological activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its applications in drug development.

One of the key areas of research has been the compound's role as a potential inhibitor of specific enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(4-hydroxyphenyl)-N-methanesulfonylmethanesulfonamide exhibits strong inhibitory effects on certain sulfotransferases, which are implicated in various disease processes. The study utilized a combination of in vitro assays and molecular docking simulations to characterize the compound's binding affinity and selectivity.

Another significant development is the optimization of the synthetic route for N-(4-hydroxyphenyl)-N-methanesulfonylmethanesulfonamide. Researchers have reported improved yields and purity through a modified sulfonylation process, as detailed in a recent publication in Organic Process Research & Development. This advancement is crucial for scaling up production for preclinical and clinical studies.

In the context of drug discovery, N-(4-hydroxyphenyl)-N-methanesulfonylmethanesulfonamide has been investigated as a lead compound for the development of novel anti-inflammatory agents. Preliminary in vivo studies in animal models have shown reduced inflammatory markers without significant toxicity, suggesting its potential as a safer alternative to existing therapies. These findings were presented at the 2023 American Chemical Society National Meeting.

Furthermore, the compound's pharmacokinetic properties have been the subject of recent investigations. A study in Drug Metabolism and Disposition characterized its absorption, distribution, metabolism, and excretion (ADME) profile, providing valuable data for future formulation development. The research indicated favorable oral bioavailability and a manageable half-life, making it suitable for further development as an oral therapeutic agent.

Looking ahead, researchers are exploring the potential of N-(4-hydroxyphenyl)-N-methanesulfonylmethanesulfonamide in combination therapies and as a scaffold for the development of derivatives with enhanced activity. Several patent applications filed in 2023 suggest growing commercial interest in this compound and its analogs. The current body of research positions this molecule as a promising candidate for various therapeutic applications, warranting continued investigation and development.